1-[[(Z)-(3,5-dibromo-4-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea

• Molecular Formula: C11H11Br2N3O2S
• Molecular Weight: 409.1 g/mol
• IUPAC Name: 1-[[(Z)-(3,5-dibromo-4-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C11H11Br2N3O2S/c1-2-3-14-11(19)16-15-5-6-4-7(12)10(18)8(13)9(6)17/h2,4-5,15,18H,1,3H2,(H2,14,16,19)/b6-5-
• InChI Key: YKDSJQGYURYZTG-WAYWQWQTSA-N
• Isomeric SMILES: C=CCNC(=S)NN/C=C\1/C=C(C(=C(C1=O)Br)O)Br
• SMILES: C=CCNC(=S)NNC=C1C=C(C(=C(C1=O)Br)O)Br

Description

1-[[(Z)-(3,5-dibromo-4-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-prop-2-enylthiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DBMPT, and it has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DBMPT is complex and not fully understood. However, studies have shown that DBMPT works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. DBMPT has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, DBMPT has been shown to have antioxidant properties, which may help to protect against oxidative stress and inflammation.
Biochemical and Physiological Effects:
DBMPT has a wide range of biochemical and physiological effects. Studies have shown that DBMPT can inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce oxidative stress and inflammation. DBMPT has also been found to have neuroprotective effects, and it may help to prevent the development of neurodegenerative diseases. Additionally, DBMPT has been shown to have anti-inflammatory properties, which may help to reduce the risk of chronic diseases such as heart disease and diabetes.

Advantages and Limitations for Lab Experiments

DBMPT has several advantages for lab experiments. It is a highly potent compound, and it has been found to be effective against a wide range of cancer cell lines. Additionally, DBMPT has been shown to have low toxicity, which makes it a promising candidate for further study. However, there are also some limitations to using DBMPT in lab experiments. The synthesis of DBMPT is complex and requires specialized equipment and expertise. Additionally, DBMPT is not yet approved for clinical use, which limits its potential applications.

Future Directions

There are several potential future directions for research on DBMPT. One area of research is in the development of new cancer treatments. DBMPT has shown promise as a potent anti-cancer agent, and further research may lead to the development of new cancer therapies. Additionally, DBMPT may have applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanism of action of DBMPT and its potential applications in scientific research.

Synthesis Methods

The synthesis of DBMPT involves a series of chemical reactions that result in the formation of the final compound. The starting materials for the synthesis include 3,5-dibromo-4-hydroxybenzaldehyde, 2-aminothiophenol, and propargylamine. These materials are reacted together in the presence of a catalyst to form the final product. The synthesis of DBMPT is a complex process that requires careful attention to detail and a thorough understanding of organic chemistry.

Scientific Research Applications

DBMPT has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that DBMPT has potent anti-cancer properties, and it has been found to be effective against a wide range of cancer cell lines. DBMPT has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.